Cas no 72635-79-1 (3-amino-4-ethoxybenzonitrile)
3-Amino-4-ethoxybenzonitrile is a versatile aromatic compound featuring both amino and ethoxy functional groups attached to a benzonitrile core. Its molecular structure (C9H10N2O) makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of the electron-donating ethoxy group and the reactive amino moiety enhances its utility in electrophilic substitution and coupling reactions. This compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic processes. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing complex heterocyclic frameworks.
3-amino-4-ethoxybenzonitrile structure
Product Name:3-amino-4-ethoxybenzonitrile
CAS No:72635-79-1
MF:C9H10N2O
MW:162.188501834869
CID:549888
PubChem ID:43518208
Update Time:2025-10-17
3-amino-4-ethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-amino-4-ethoxy-
- 3-Amino-4-ethoxybenzonitrile
- CHEMBL322569
- Benzonitrile, 3-amino-4-ethoxy-
- EN300-54259
- CS-0251292
- SB75938
- 72635-79-1
- AKOS009543468
- SCHEMBL14150626
- Z425853644
- 3-amino-4-ethoxybenzonitrile
-
- Inchi: 1S/C9H10N2O/c1-2-12-9-4-3-7(6-10)5-8(9)11/h3-5H,2,11H2,1H3
- InChI Key: DVPQVOPYTZSSMA-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C#N)=CC=1N
Computed Properties
- Exact Mass: 162.0794
- Monoisotopic Mass: 162.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 59A^2
Experimental Properties
- PSA: 59.04
3-amino-4-ethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093507-5g |
3-Amino-4-ethoxybenzonitrile |
72635-79-1 | 97% | 5g |
$557.44 | 2023-09-01 | |
| Alichem | A019093507-10g |
3-Amino-4-ethoxybenzonitrile |
72635-79-1 | 97% | 10g |
$820.08 | 2023-09-01 | |
| Alichem | A019093507-25g |
3-Amino-4-ethoxybenzonitrile |
72635-79-1 | 97% | 25g |
$1420.40 | 2023-09-01 | |
| TRC | A636575-25mg |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A636575-50mg |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A636575-250mg |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-54259-0.05g |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 95.0% | 0.05g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-54259-0.1g |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 95.0% | 0.1g |
$98.0 | 2025-02-20 | |
| Enamine | EN300-54259-0.25g |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 95.0% | 0.25g |
$142.0 | 2025-02-20 | |
| Enamine | EN300-54259-0.5g |
3-amino-4-ethoxybenzonitrile |
72635-79-1 | 95.0% | 0.5g |
$271.0 | 2025-02-20 |
3-amino-4-ethoxybenzonitrile Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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